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Compound of Interest

Compound Name:
8-Methoxy-chroman-3-carboxylic

acid

Cat. No.: B021784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the purity and appearance

of 8-Methoxy-chroman-3-carboxylic acid, a key intermediate in the synthesis of bioactive

molecules. This document outlines the physical and chemical properties, synthesis, and

analytical methodologies for purity determination, and explores the potential biological

significance of this compound and its derivatives.

Core Compound Properties
8-Methoxy-chroman-3-carboxylic acid is a derivative of the chroman core, characterized by

a methoxy group at the 8th position and a carboxylic acid group at the 3rd position.[1] This

structure imparts specific chemical properties that make it a valuable building block in medicinal

chemistry and materials science.[1][2]
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Property Value Reference

CAS Number 108088-19-3 Chem-Impex

Molecular Formula C₁₁H₁₂O₄ Chem-Impex

Molecular Weight 208.21 g/mol Chem-Impex

Appearance Off-white crystalline powder Chem-Impex

Melting Point 170-175 °C Chem-Impex

Purity (typical) ≥ 97-99% (by NMR) Chem-Impex, CymitQuimica

Solubility
Soluble in DMSO, DMF,

acetonitrile
Chemodex

Synthesis and Appearance
The appearance of 8-Methoxy-chroman-3-carboxylic acid as an off-white crystalline powder

is a direct result of its synthesis and purification process. Several synthetic routes have been

described, often starting from coumarin or substituted phenol precursors.[1]

A common synthetic pathway involves the reduction of the corresponding 8-methoxycoumarin-

3-carboxylic acid.[1] This precursor can be synthesized through the condensation of 3-

methoxy-2-hydroxybenzaldehyde with diethyl malonate, followed by hydrolysis of the resulting

ester.[1] The final reduction step to the chroman structure is crucial for its ultimate purity and

appearance.

Alternatively, synthesis can be achieved through the oxidation of the corresponding aldehyde,

8-Methoxy-chroman-3-carbaldehyde, using methods such as Pinnick or Jones oxidation.[1] The

choice of synthetic route and purification techniques, such as recrystallization or

chromatography, will influence the final color and crystalline nature of the powder.
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Figure 1: Representative synthetic workflows for 8-Methoxy-chroman-3-carboxylic acid.

Experimental Protocols for Purity Determination
The purity of 8-Methoxy-chroman-3-carboxylic acid is critical for its application in research

and development. Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance

Liquid Chromatography (HPLC) are the primary analytical techniques employed for its purity

assessment.

Purity Determination by Quantitative NMR (qNMR)
Spectroscopy
Quantitative NMR (qNMR) is a powerful method for determining the absolute purity of a

compound without the need for a specific reference standard of the analyte. The purity is

calculated by comparing the integral of a signal from the analyte with that of a certified internal

standard of known purity.

Methodology:
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Sample Preparation: Accurately weigh approximately 10-20 mg of 8-Methoxy-chroman-3-
carboxylic acid and a suitable internal standard (e.g., maleic acid, dimethyl sulfone) into a

clean vial.

Dissolution: Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d₆,

CDCl₃) in an NMR tube.

NMR Data Acquisition: Acquire a ¹H NMR spectrum using a spectrometer with a field

strength of at least 400 MHz. Ensure a sufficient relaxation delay (D1) of at least 5 times the

longest T₁ of the signals of interest to allow for complete relaxation and accurate integration.

Data Processing: Process the spectrum, including phasing and baseline correction.

Integration: Integrate a well-resolved signal of the analyte and a signal of the internal

standard.

Purity Calculation: The purity of the analyte is calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte /

MW_standard) * (m_standard / m_analyte) * P_standard

Where:

I = Integral value

N = Number of protons for the integrated signal

MW = Molecular weight

m = mass

P = Purity of the standard
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Figure 2: Workflow for purity determination by quantitative NMR (qNMR).

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
HPLC is a widely used technique for the separation and quantification of components in a

mixture, providing information on the purity of a compound and the presence of any impurities.

Methodology:

A general reverse-phase HPLC method can be adapted for the analysis of 8-Methoxy-
chroman-3-carboxylic acid.
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HPLC Parameter Typical Conditions

Column
C18 reverse-phase column (e.g., 4.6 x 150 mm,

5 µm)

Mobile Phase
A gradient of water with 0.1% formic acid (A)

and acetonitrile with 0.1% formic acid (B)

Gradient
Start with a low percentage of B, increasing to a

high percentage over 15-20 minutes

Flow Rate 1.0 mL/min

Detection UV at a suitable wavelength (e.g., 254 nm)

Injection Volume 10 µL

Column Temperature 25-30 °C

Procedure:

Standard and Sample Preparation: Prepare a stock solution of 8-Methoxy-chroman-3-
carboxylic acid in a suitable solvent (e.g., methanol, acetonitrile) at a known concentration.

Prepare a sample solution of the powder to be tested at a similar concentration.

Analysis: Inject the standard and sample solutions into the HPLC system.

Data Analysis: The purity is determined by the area percentage of the main peak in the

chromatogram of the sample.

Purity (%) = (Area of main peak / Total area of all peaks) * 100

Potential Biological Signaling Pathways
While 8-Methoxy-chroman-3-carboxylic acid is primarily used as a synthetic intermediate,

the chroman scaffold is present in many biologically active compounds, including antioxidants

like Vitamin E.[1] Furthermore, structurally related methoxy-coumarin derivatives have

demonstrated potential anticancer and anti-inflammatory activities.
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For instance, 8-methoxycoumarin-3-carboxamides have been shown to exhibit anticancer

activity against liver cancer by targeting caspase-3/7 and inhibiting β-tubulin polymerization.

The carboxylic acid analogue also demonstrated significant antiproliferative activity. This

suggests a potential mechanism of action for derivatives of 8-Methoxy-chroman-3-carboxylic
acid.

Additionally, some methoxy-containing phenolic compounds have been found to exert anti-

inflammatory effects by inhibiting the NF-κB and MAPK signaling pathways. These pathways

are central to the inflammatory response, and their inhibition leads to a reduction in pro-

inflammatory mediators.
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Figure 3: Potential biological signaling pathways for derivatives of 8-Methoxy-chroman-3-
carboxylic acid.

Conclusion
8-Methoxy-chroman-3-carboxylic acid is a valuable chemical intermediate with well-defined

physical properties. Its purity, typically high when sourced from reputable suppliers, can be

rigorously assessed using standard analytical techniques such as qNMR and HPLC. The off-

white crystalline appearance is a characteristic of the purified compound. The chroman

scaffold, a key feature of this molecule, is of significant interest in drug discovery due to its

presence in various bioactive compounds, suggesting potential for the development of novel

therapeutics with antioxidant, anticancer, and anti-inflammatory properties. This guide provides

the foundational technical information required for researchers and drug development

professionals working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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